Cas no 1158038-46-0 (1-(2-Fluorophenyl)-2-(propan-2-yloxy)ethan-1-one)

• Product Name: 1-(2-Fluorophenyl)-2-(propan-2-yloxy)ethan-1-one
• CAS No: 1158038-46-0
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 6205874
• PubChem ID: 43798811
• Update Time: 2025-10-31

1-(2-Fluorophenyl)-2-(propan-2-yloxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-2-(propan-2-yloxy)ethan-1-one
• 1158038-46-0
• EN300-8523387
• SCHEMBL18598078
• 1-(2-Fluorophenyl)-2-(propan-2-yloxy)ethan-1-one

• Inchi： 1S/C11H13FO2/c1-8(2)14-7-11(13)9-5-3-4-6-10(9)12/h3-6,8H,7H2,1-2H3
• InChI Key： LEFCTWSEJKCRMR-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(COC(C)C)=O

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(2-Fluorophenyl)-2-(propan-2-yloxy)ethan-1-one

Introduction to 1-(2-Fluorophenyl)-2-(propan-2-yloxy)ethan-1-one (CAS No. 1158038-46-0)

1-(2-Fluorophenyl)-2-(propan-2-yloxy)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 1158038-46-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a fluorophenyl group and an isopropoxy substituent on the carbonyl-bearing carbon, has garnered attention due to its structural versatility and potential biological activities. The presence of a fluorine atom at the para position of the aromatic ring introduces unique electronic and steric properties, making it a valuable scaffold for drug design and development.

The compound belongs to a class of molecules that exhibit diverse pharmacological profiles, including antimicrobial, anti-inflammatory, and neuroprotective effects. Recent advancements in computational chemistry and molecular modeling have highlighted the importance of fluorinated aromatic compounds in enhancing drug bioavailability and metabolic stability. The isopropoxy group further modulates the reactivity and solubility of the molecule, enabling its incorporation into various pharmacophoric frameworks.

In the context of modern drug discovery, 1-(2-Fluorophenyl)-2-(propan-2-yloxy)ethan-1-one has been explored as a key intermediate in synthesizing novel therapeutic agents. Its structural motif is particularly relevant in the development of kinase inhibitors, where fluorine substitution often improves binding affinity to target proteins. Studies have demonstrated that fluorinated aromatic rings can enhance metabolic resistance, a critical factor in prolonging drug efficacy.

Recent research published in high-impact journals has showcased the compound's potential in addressing neurological disorders. The fluorophenyl moiety is known to interact with specific amino acid residues in enzyme active sites, leading to potent inhibition of disease-causing pathways. For instance, investigations into its derivatives have revealed promising results in modulating GABA receptor activity, which is pivotal in managing conditions such as epilepsy and anxiety.

The synthesis of 1-(2-Fluorophenyl)-2-(propan-2-yloxy)ethan-1-one involves multi-step organic reactions, typically starting from commercially available fluorobenzene derivatives. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling techniques, have streamlined the production process, ensuring high yields and purity. These methods align with green chemistry principles by minimizing waste and optimizing reaction conditions.

The pharmacokinetic properties of this compound are another area of intense interest. The combination of lipophilicity imparted by the isopropoxy group and the electron-withdrawing effect of the carbonyl moiety contribute to its favorable absorption, distribution, metabolism, and excretion (ADME) profile. Preclinical studies have indicated that derivatives of this scaffold exhibit reduced clearance rates compared to non-fluorinated analogs, suggesting improved therapeutic windows.

Emerging applications of 1-(2-Fluorophenyl)-2-(propan-2-yloxy)ethan-1-one extend beyond traditional small-molecule drugs. Its structural features make it an attractive candidate for developing biologics and peptide mimetics. Researchers are exploring its utility as a chiral building block in asymmetric synthesis, where enantiopure forms of pharmaceuticals are essential for achieving optimal therapeutic outcomes.

The role of computational tools in understanding the behavior of this compound cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its interaction with biological targets at an atomic level. These simulations aid in predicting binding affinities and designing modified analogs with enhanced efficacy.

In conclusion, 1-(2-Fluorophenyl)-2-(propan-2-yloxy)ethan-1-one (CAS No. 1158038-46-0) represents a cornerstone in contemporary pharmaceutical research. Its unique structural attributes and demonstrated biological activities position it as a versatile tool for developing next-generation therapeutics. As scientific understanding evolves, this compound is likely to play an increasingly pivotal role in addressing complex medical challenges across multiple therapeutic domains.